Cas no 2792186-03-7 ((2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride)

• Product Name: (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride
• CAS No: 2792186-03-7
• MF: C₁₇H₁₆ClNO₂
• MW: 301.767443656921
• CID: 6130592
• PubChem ID: 165805153
• Update Time: 2025-07-02

(2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2792186-03-7
• EN300-37464907
• (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride

• Inchi： 1S/C17H15NO2.ClH/c18-16(17(19)20)12-15-10-8-14(9-11-15)7-6-13-4-2-1-3-5-13;/h1-5,8-11,16H,12,18H2,(H,19,20);1H/t16-;/m1./s1
• InChI Key： WNTCUIGTOFNSAX-PKLMIRHRSA-N
• SMILES： Cl.OC([C@@H](CC1C=CC(C#CC2C=CC=CC=2)=CC=1)N)=O

Computed Properties

• Exact Mass: 301.0869564g/mol
• Monoisotopic Mass: 301.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride

Introduction to (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride (CAS No. 2792186-03-7)

(2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2792186-03-7, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride consists of a propanoic acid backbone substituted with an amino group at the second carbon and a phenyl ring at the third carbon, which is further functionalized with a 2-phenylethynyl group. This intricate arrangement of functional groups contributes to the compound's potential interactions with biological targets, making it a subject of interest for drug discovery efforts.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the amino group and the aromatic rings in (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride suggests that it may possess properties suitable for use as an intermediate in the synthesis of bioactive molecules. Specifically, the phenyl ring and the ethynyl substituent could provide opportunities for further derivatization, allowing researchers to explore different pharmacological profiles.

One of the most compelling aspects of this compound is its stereochemical configuration. The (2R) designation indicates that the amino group is configured in a specific spatial arrangement, which can significantly influence its biological activity. Stereoisomers are known to exhibit different pharmacological effects, and thus, understanding the stereochemistry of (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride is crucial for its potential therapeutic applications.

Recent studies have highlighted the importance of incorporating aromatic and heterocyclic motifs into drug candidates due to their ability to interact with biological targets in a highly specific manner. The 4-(2-phenylethynyl)phenyl moiety in this compound adds a layer of complexity that could enhance its binding affinity to specific receptors or enzymes. This feature makes it an attractive candidate for further investigation in the context of developing novel therapeutic agents.

The hydrochloride salt form of (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid is particularly noteworthy as it can improve the solubility and stability of the compound, which are critical factors for its formulation into pharmaceutical products. Solubility plays a key role in drug delivery systems, and compounds that exhibit good solubility are often more effective in reaching their target sites within the body.

In addition to its structural features, (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride has shown potential in preclinical studies as a precursor for more complex molecules. Researchers have been exploring its utility in synthesizing derivatives that could target specific diseases or conditions. For instance, modifications to the phenyl ring or the ethynyl group could lead to compounds with enhanced selectivity or potency.

The field of medicinal chemistry continues to evolve rapidly, and compounds like (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride represent promising avenues for innovation. The combination of computational modeling, high-throughput screening, and synthetic chemistry allows researchers to rapidly assess the potential of such compounds and refine their structures for optimal biological activity.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. However, compounds like this one provide valuable starting points for medicinal chemists and biologists who are working to address unmet medical needs. By understanding the structural and functional properties of (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride, researchers can gain insights into how such molecules might interact with biological systems and contribute to therapeutic interventions.

In conclusion, (2R)-2-amino-3-[4-(2-phenylethynyl)phenyl]propanoic acid hydrochloride (CAS No. 2792186-03-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure, stereochemical configuration, and functional groups make it an attractive candidate for further exploration. As research continues to advance, compounds like this one will undoubtedly play a crucial role in the development of new treatments for various diseases.